Cas no 61862-91-7 (Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-)
61862-91-7 structure
Product Name:Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
CAS No:61862-91-7
MF:C13H17N3O4
MW:279.291783094406
CID:464196
PubChem ID:12288374
Update Time:2025-04-19
Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro-
- 1-butyl-7,8-dinitro-3,4-dihydro-2H-quinoline
- 61862-91-7
- DTXSID90484698
-
- Inchi: 1S/C13H17N3O4/c1-2-3-8-14-9-4-5-10-6-7-11(15(17)18)13(12(10)14)16(19)20/h6-7H,2-5,8-9H2,1H3
- InChI Key: DZNJCJIHORSKTG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=CC2CCCN(CCCC)C=21)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 279.12201
- Monoisotopic Mass: 279.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 94.9Ų
Experimental Properties
- PSA: 89.52
Quinoline, 1-butyl-1,2,3,4-tetrahydro-7,8-dinitro- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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